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Compound of Interest

\

(22)-2-Cyano-2-
Compound Name:
(hydroxyimino)acetamide

Cat. No.: B7878686

Get Quote

Document Control:

o Compound: 2-Cyano-2-(hydroxyimino)acetamide[1][2][3][4][5][6][71[8][°]

« CAS Number: 3849-20-5[2][3][4][5][71[9]

e Synonyms: 2-Cyano-2-oximinoacetamide; (E)-2-Cyano-2-hydroxyiminoacetamide;

Cymoxanil-intermediate.[5]

» Target Audience: Medicinal Chemists, Process Safety Engineers, and Drug Discovery

Scientists.

Executive Summary & Chemical Profile

This guide serves as an advanced safety and technical manual for 2-Cyano-2-

(hydroxyimino)acetamide, a critical building block in the synthesis of agrochemicals (e.g.,

Cymoxanil) and a pharmacophore in the development of cholinesterase inhibitors and

antimicrobial agents.
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Unlike generic Safety Data Sheets (SDS), this document integrates field-proven handling
protocols with mechanistic toxicology to support rigorous risk assessment in research
environments.

hvsiochemical Identi

Property Specification Critical Note

High nitrogen content implies
Molecular Formula o
thermal sensitivity.[1]

Low MW facilitates rapid

Molecular Weight 113.07 g/mol _ _
systemic absorption.
Darkening indicates
Appearance Beige to cream powder decomposition (oxime
degradation).
] ] STOP: Do not heat to melting;
Melting Point ~183°C (Decomposes) o )
decomposition is exothermic.
N Soluble in water, DMSO, High aquatic mobility; spill
Solubility . L
Methanol containment is critical.
] Acidic oxime proton; forms
pKa ~7.96 (Predicted)

salts with bases.

Hazard Architecture & Risk Assessment

GHS Classification:DANGER
o Acute Toxicity, Oral (Category 3): H301 — Toxic if swallowed.[3][4]
o Eye Irritation (Category 2): H319 — Causes serious eye irritation.[3][4][9][10]

o Skin Irritation (Category 2): H315 — Causes skin irritation.[9][10]

Mechanistic Hazard Analysis

To ensure safety, researchers must understand the causality of these hazards:
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« Nitrile Toxicity (The -CN Group): While not as immediately lethal as free cyanide, the nitrile
moiety can metabolize to release cyanide ions (

) in vivo, inhibiting cytochrome c oxidase. This classifies the compound as "Toxic if
swallowed" rather than just "Harmful."[4]

e Oxime Instability (The =N-OH Group): Oximes are potentially explosive if heated under
confinement or subjected to shock. The decomposition temperature (183°C) is a hard limit.
Thermal runaway can release toxic Nitrogen Oxides (

) and Hydrogen Cyanide (

).

o Sensitization Potential: Oxime derivatives are known skin sensitizers. Repeated exposure
may induce allergic dermatitis.

Self-Validating Handling Protocol

This workflow is designed to prevent exposure and verify compound integrity before use.

A. Engineering Controls & PPE

e Primary Barrier: Chemical Fume Hood (Face velocity > 100 fpm).

o Respiratory: N95/P100 particulate respirator if handling open powder outside a hood (not
recommended).

o Dermal: Double nitrile gloves (0.11 mm min thickness). The compound’s polarity allows it to
permeate thin latex.

e Ocular: Chemical splash goggles.

B. Operational Workflow (Visualized)
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Figure 1: Safe handling workflow with integrated quality checkpoints.

C. Experimental Integrity Check

Before committing the reagent to a high-value synthesis:

» Visual Inspection: The powder must be beige/cream. Brown or sticky solids indicate
hydrolysis to cyanoacetic acid or polymerization.

e Solubility Test: Dissolve 10 mg in 1 mL water. Solution should be clear. Turbidity implies
degradation.

Emergency Response & Toxicology
Firefighting Strategy

e Hazards: Combustion releases HCN (Hydrogen Cyanide), NOx (Nitrogen Oxides), and CO.
e Action:
o Evacuate upwind immediately.

o Firefighters must use SCBA (Self-Contained Breathing Apparatus) with a full facepiece.
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o Extinguishing Media: Dry chemical,

, or alcohol-resistant foam. Do NOT use high-volume water jets, as this spreads the
soluble toxic material into drains.

First Aid (Mechanism-Based)

 Inhalation: Move to fresh air. If gasping, administer oxygen. Alert medical personnel to
potential nitrile/cyanide exposure.

o Skin Contact: Wash with soap and water for 15 minutes.[11] Do not use organic solvents
(ethanol/DMSO) to clean skin; this enhances transdermal absorption of the toxin.

e Ingestion:IMMEDIATE MEDICAL ATTENTION. Do not induce vomiting due to corrosive
potential and risk of aspiration.[12]

Decomposition Pathway

Understanding how the molecule breaks down helps in waste management and reaction
planning.

2-Cyano-2-(hydroxyimino)acetamide

Thermal Shock . )
(>180°C) Acid/Base Hydrolysis
HCN (Toxic Gas) NOx (Toxic Gas) Cyanoacetic Acid

Click to download full resolution via product page

Figure 2: Thermal and chemical decomposition pathways leading to toxic byproducts.
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Storage & Disposal
Storage Protocol

o Temperature: Store at 2-8°C (Refrigerated).

o Atmosphere: Keep under inert gas (Nitrogen/Argon) if possible, or in a tightly sealed
desiccator. Moisture accelerates hydrolysis of the amide bond.

e Segregation: Store away from oxidizing agents (peroxides, permanganates) and strong acids
(which may liberate HCN).

Disposal (RCRA Compliance)

e Do not flush. High water solubility leads to immediate aquatic contamination.

e Chemical Treatment: Dissolve in a combustible solvent and burn in a chemical incinerator
equipped with an afterburner and scrubber (to neutralize NOx and HCN).

e Labeling: Waste containers must be flagged as "Toxic" and "Nitrile-bearing Waste."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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